Cas no 18431-82-8 (Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-)
18431-82-8 structure
Product Name:Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
CAS No:18431-82-8
MF:C15H24
MW:204.351064682007
CID:152677
PubChem ID:57647986
Update Time:2025-04-19
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
- (?)-β-Chamigrene
- β-chamigrene
- β
- Chamigren
- Chamigrene
- -Chamigrene
- Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (R)-
- (-)-β-chamigrene
- 3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
- (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
- (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
- Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (-)-
- [R,(-)]-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
- (-)-beta-Chamigrene technical, ~90% (sum of enantiomers, GC)
- 18431-82-8
- (6R)-3,7,7-trimethyl-11-methylidenespiro[5.5]undec-2-ene
- DTXSID60939822
- Q27108622
- CHEBI:10359
- (6R)-5,5,9-trimethyl-1-methylidenespiro[5.5]undec-9-ene
- (-)-chamigrene
- (R)-11-Methylene-3,7,7-trimethylspiro[5.5]undec-2-ene
- beta-Chamigrene
- (R)-beta-chamigrene
- C09637
- (-)-beta-Chamigrene
- β-Chamigrene
- CHEBI:61744
- WLNGPDPILFYWKF-OAHLLOKOSA-N
- (6R)-3,7,7-trimethyl-11-methylidenespiro(5.5)undec-2-ene
-
- MDL: MFCD01862980
- Inchi: 1S/C15H24/c1-12-7-10-15(11-8-12)13(2)6-5-9-14(15,3)4/h7H,2,5-6,8-11H2,1,3-4H3/t15-/m1/s1
- InChI Key: WLNGPDPILFYWKF-OAHLLOKOSA-N
- SMILES: [C@]12(C(=C)CCCC1(C)C)CC=C(C)CC2
Computed Properties
- Exact Mass: 204.18792
- Monoisotopic Mass: 204.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Refractive Index: n20/D 1.511
- PSA: 0
- Optical Activity: [α]20/D −77±3°, c = 1% in chloroform
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- FLUKA BRAND F CODES:10-23
- Storage Condition:2-8°C
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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